Cas no 540515-70-6 (2-Amino-N-2-(4-methylphenoxy)ethylbenzamide)

• Product Name: 2-Amino-N-2-(4-methylphenoxy)ethylbenzamide
• CAS No: 540515-70-6
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 1586783
• Update Time: 2025-06-13

2-Amino-N-2-(4-methylphenoxy)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-n-[2-(4-methylphenoxy)ethyl]benzamide
• ST079439
• (2-aminophenyl)-N-[2-(4-methylphenoxy)ethyl]carboxamide
• ZERO/006052
• AC1M06LN
• TimTec1_006080
• MLS000115860
• CTK6B8937
• MolPort-001-537-626
• HMS1551E08
• ST079439; (2-aminophenyl)-N-[2-(4-methylphenoxy)ethyl]carboxamide; ZERO/006052; AC1M06LN; TimTec1_006080; MLS000115860; CTK6B8937; MolPort-001-537-626; HMS1551E08;
• Benzamide, 2-amino-N-[2-(4-methylphenoxy)ethyl]-
• 2-Amino-N-2-(4-methylphenoxy)ethylbenzamide

• Inchi： 1S/C16H18N2O2/c1-12-6-8-13(9-7-12)20-11-10-18-16(19)14-4-2-3-5-15(14)17/h2-9H,10-11,17H2,1H3,(H,18,19)
• InChI Key： CCWSNWCMETVPDP-UHFFFAOYSA-N
• SMILES： CC1C=CC(OCCNC(C2C(N)=CC=CC=2)=O)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-Amino-N-2-(4-methylphenoxy)ethylbenzamide

Comprehensive Overview of 2-Amino-N-2-(4-methylphenoxy)ethylbenzamide (CAS No. 540515-70-6)

2-Amino-N-2-(4-methylphenoxy)ethylbenzamide, with the CAS number 540515-70-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of benzamide derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery and development.

The structural uniqueness of 2-Amino-N-2-(4-methylphenoxy)ethylbenzamide lies in its combination of an amino group and a phenoxyethyl moiety attached to a benzamide core. This configuration allows for interactions with various biological targets, making it a valuable scaffold in medicinal chemistry. Recent studies have explored its role as a kinase inhibitor or receptor modulator, aligning with current trends in personalized medicine and targeted therapies.

In the context of drug design, CAS 540515-70-6 has been investigated for its potential to address unmet medical needs, such as chronic inflammatory conditions or metabolic disorders. The compound's pharmacokinetic properties, including solubility and bioavailability, are critical factors under evaluation. These aspects are particularly relevant given the growing demand for small-molecule therapeutics with improved efficacy and safety profiles.

From a synthetic chemistry perspective, the preparation of 2-Amino-N-2-(4-methylphenoxy)ethylbenzamide involves multi-step organic reactions, often requiring amide coupling and etherification techniques. Advances in green chemistry have also influenced its production, with researchers exploring catalytic methods to reduce waste and energy consumption. This aligns with the broader industry shift toward sustainable synthesis practices.

The compound's relevance extends to academic research, where it serves as a model for studying structure-activity relationships (SAR). Computational tools, such as molecular docking and QSAR modeling, are frequently employed to predict its interactions with biological targets. These methodologies are part of the larger AI-driven drug discovery movement, which has become a hot topic in scientific circles.

Quality control and analytical characterization of 540515-70-6 are essential for ensuring its suitability in research applications. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify purity and structural integrity. These protocols are critical for maintaining reproducibility in experiments, a key concern in modern life sciences.

In summary, 2-Amino-N-2-(4-methylphenoxy)ethylbenzamide (CAS No. 540515-70-6) represents a versatile compound with promising applications in pharmaceutical research and biochemical studies. Its unique structure, combined with ongoing advancements in synthetic and analytical methodologies, positions it as a molecule of interest for future innovations. As the scientific community continues to explore its potential, this compound may play a pivotal role in addressing complex health challenges.